Cas no 1038558-91-6 (3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid)
3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid
-
- Inchi: 1S/C14H16N2O4/c1-3-19-9-5-6-13(20-4-2)10(7-9)11-8-12(14(17)18)16-15-11/h5-8H,3-4H2,1-2H3,(H,15,16)(H,17,18)
- InChI Key: ADSHHVHRCZLFAR-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=CC=1C1C=C(C(=O)O)NN=1)OCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 326
- XLogP3: 2.4
- Topological Polar Surface Area: 84.4
3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D212266-100mg |
3-(2,5-diethoxyphenyl)-1h-pyrazole-5-carboxylic acid |
1038558-91-6 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D212266-500mg |
3-(2,5-diethoxyphenyl)-1h-pyrazole-5-carboxylic acid |
1038558-91-6 | 500mg |
$ 320.00 | 2022-06-05 | ||
| TRC | D212266-1g |
3-(2,5-diethoxyphenyl)-1h-pyrazole-5-carboxylic acid |
1038558-91-6 | 1g |
$ 475.00 | 2022-06-05 | ||
| Life Chemicals | F1967-2703-0.25g |
3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid |
1038558-91-6 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F1967-2703-0.5g |
3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid |
1038558-91-6 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F1967-2703-1g |
3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid |
1038558-91-6 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F1967-2703-2.5g |
3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid |
1038558-91-6 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
| Life Chemicals | F1967-2703-5g |
3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid |
1038558-91-6 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
| Life Chemicals | F1967-2703-10g |
3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid |
1038558-91-6 | 95%+ | 10g |
$1407.0 | 2023-09-06 |
3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid
Introduction to 3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1038558-91-6)
3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1038558-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of diethoxyphenyl and carboxylic acid functional groups in its molecular framework endows it with unique chemical properties and potential therapeutic applications.
The molecular structure of 3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid consists of a pyrazole core substituted with a 2,5-diethoxyphenyl group at the C3 position and a carboxylic acid moiety at the C5 position. This arrangement not only contributes to its distinct pharmacophore but also opens up avenues for further chemical modifications and derivatization. The diethoxyphenyl group, in particular, is known to enhance lipophilicity and metabolic stability, making it a valuable component in drug design.
In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various biological assays. Studies have highlighted the potential of pyrazole-based compounds as inhibitors of enzymes involved in inflammatory pathways, such as COX-2 and LOX. The carboxylic acid group in 3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid also provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets.
One of the most compelling aspects of this compound is its versatility in drug development. Researchers have explored its utility as a precursor in synthesizing novel molecules with enhanced pharmacological properties. For instance, modifications at the diethoxyphenyl ring have been shown to influence binding affinity and selectivity towards specific receptors or enzymes. This flexibility makes 3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid a promising candidate for further investigation in medicinal chemistry.
The synthesis of 3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the condensation of ethyl acetoacetate with an appropriate phenol derivative under acidic or basic catalysis to form the pyrazole core. Subsequent functionalization at the C3 position with a 2,5-diethoxyphenyl group followed by carboxylation at the C5 position yields the desired product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.
From a pharmacological perspective, 3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid has shown promise in preclinical studies as an anti-inflammatory agent. Its ability to modulate inflammatory pathways without significant side effects makes it an attractive candidate for therapeutic intervention. Additionally, its structural features suggest potential applications in other therapeutic areas, including anticancer and antiviral treatments. Ongoing research aims to elucidate its mechanism of action and identify new targets for intervention.
The chemical properties of 3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid, such as solubility and stability, are critical factors that influence its formulation and bioavailability. Solubility studies have indicated that this compound exhibits moderate solubility in polar organic solvents but limited solubility in water. This profile necessitates careful consideration during drug formulation to ensure optimal delivery and efficacy. Efforts are underway to develop formulations that enhance its bioavailability while maintaining stability under various conditions.
In conclusion, 3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1038558-91-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile building block in drug design underscores its importance in ongoing research efforts. As scientists continue to explore its pharmacological properties and synthetic possibilities, this compound is poised to contribute significantly to the development of novel therapeutic agents.
1038558-91-6 (3-(2,5-diethoxyphenyl)-1H-pyrazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)